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Compound of Interest

Compound Name: OTS186935 trihydrochloride

Cat. No.: B15073903 Get Quote

Essential Safety and Handling Guide for
OTS186935 Trihydrochloride
This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals handling OTS186935 trihydrochloride, a potent inhibitor of

the protein methyltransferase SUV39H2.[1][2][3] Adherence to these guidelines is essential for

ensuring laboratory safety and maintaining the integrity of experimental protocols.

Personal Protective Equipment (PPE)
While the Safety Data Sheet (SDS) for OTS186935 hydrochloride classifies it as not a

hazardous substance or mixture, standard laboratory precautions should always be observed.

[4] The following personal protective equipment is mandatory to prevent inhalation, skin, and

eye contact.[4]

Core PPE Requirements:

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn at all times.

Gowns: A protective laboratory gown is required to prevent skin contact.[5]

Eye Protection: Safety glasses with side shields or goggles are essential to protect from

splashes.
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Respiratory Protection: When handling the powder form or if adequate ventilation is not

available, a NIOSH-approved respirator (such as an N-95) is recommended to prevent

inhalation of dust.[5]

All PPE should be of proven resistant materials, and it is crucial to understand that the primary

goal of PPE in this context is to create a barrier between the chemical and the worker.[5]

Quantitative Data Summary
Parameter Value Source

IC50 (SUV39H2) 6.49 nM [1][2][3][6]

IC50 (A549 cell growth) 0.67 µM [7][8]

Molecular Formula C25H29Cl4N5O2

Molecular Weight 522.31 g/mol [4][7]

Storage (Powder) -20°C for 3 years [6]

Storage (in Solvent)
-80°C for 6 months; -20°C for 1

month
[4][7]

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for safely preparing a stock solution of OTS186935
trihydrochloride for experimental use.

Materials:

OTS186935 trihydrochloride powder

Dimethyl sulfoxide (DMSO)

Appropriate sterile, amber vials

Calibrated micropipettes and sterile, filtered tips

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://www.bioscience.co.uk/product~1547244
https://www.medchemexpress.com/ots186935-trihydrochloride.html
https://www.medchemexpress.com/search.html?q=ots186935&ft=&fa=&fp=
https://www.targetmol.com/compound/ots186935
https://www.medchemexpress.com/ots186935-hydrochloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6112750/
https://file.medchemexpress.com/batch_PDF/HY-122181B/OTS186935-hydrochloride-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/ots186935-hydrochloride.html
https://www.targetmol.com/compound/ots186935
https://file.medchemexpress.com/batch_PDF/HY-122181B/OTS186935-hydrochloride-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/ots186935-hydrochloride.html
https://www.benchchem.com/product/b15073903?utm_src=pdf-body
https://www.benchchem.com/product/b15073903?utm_src=pdf-body
https://www.benchchem.com/product/b15073903?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15073903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex mixer

Analytical balance

Procedure:

Preparation: Don all required personal protective equipment. Work within a certified chemical

fume hood or a Class II Biosafety Cabinet to ensure proper ventilation.[4][5]

Weighing: Accurately weigh the desired amount of OTS186935 trihydrochloride powder

using an analytical balance.

Dissolution: Add the appropriate volume of DMSO to the powder to achieve the desired stock

concentration (e.g., 10 mM).

Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

Gentle heating or sonication can be used to aid dissolution if necessary.[7]

Storage: Store the stock solution in tightly sealed vials at -80°C for up to 6 months or at

-20°C for up to 1 month to ensure stability.[4][7] Avoid repeated freeze-thaw cycles.

Working Solutions: Prepare fresh working solutions from the stock solution for each

experiment. If using an aqueous solution, it should be sterilized by filtration through a 0.22

µm filter before use.[7]

Operational Workflow for Safe Handling
The following diagram illustrates the key procedural steps for the safe handling of OTS186935
trihydrochloride, from preparation to disposal.
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Figure 1. Workflow for Safe Handling of OTS186935 Trihydrochloride.
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Disposal Plan
Contaminated materials and waste should be handled in accordance with institutional and local

regulations for chemical waste.

Solid Waste: Collect any unused powder and contaminated consumables (e.g., pipette tips,

vials) in a designated, sealed container for chemical waste.

Liquid Waste: Absorb liquid waste with a suitable material like diatomite or universal binders.

[4]

Decontamination: Decontaminate all work surfaces and equipment by scrubbing with a

suitable solvent such as alcohol.[4]

In case of a spill, evacuate the area, ensure adequate ventilation, and prevent the substance

from entering drains or water courses.[4] Absorb the spill with an inert material and dispose of it

as hazardous waste.[4] Always have a safety shower and eye wash station readily accessible.

[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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